Cas no 1735-55-3 (Benzoyl chloride,4-chloro-3-(trifluoromethyl)-)

• Product Name: Benzoyl chloride,4-chloro-3-(trifluoromethyl)-
• CAS No: 1735-55-3
• MF: C₈H₃Cl₂F₃O
• MW: 243.010030984879
• MDL: MFCD04115833
• CID: 118010
• PubChem ID: 3699691
• Update Time: 2025-08-04

Benzoyl chloride,4-chloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-chloro-3-(trifluoromethyl)-
• 4-CHLORO-3-(TRIFLUOROMETHYL)BENZOYL CHLORIDE
• 4-Chlor-3-trifluormethyl-benzoylchlorid
• 4-chloro-3-trifluoromethylbenzoyl chloride
• AC1MWHPO
• AG-E-23100
• CTK4D4681
• JRD-1290
• SBB099661
• 4-Chloro-alpha,alpha,alpha-trifluoro-m-toluoyl chloride
• JS-4221
• AKOS015955999
• CS-0336851
• 4-chloro-3-trifluoromethyl-benzoyl chloride
• Benzoyl chloride, 4-chloro-3-(trifluoromethyl)-
• MFCD04115833
• 1735-55-3
• 4-Chloro-3-(Trifluoromethyl)BenzoylChloride
• SY228483
• DTXSID70395218
• SCHEMBL1794695

• MDL： MFCD04115833
• Inchi： 1S/C8H3Cl2F3O/c9-6-2-1-4(7(10)14)3-5(6)8(11,12)13/h1-3H
• InChI Key： ODPJRBXAGAUQAW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 241.95139
• Monoisotopic Mass: 241.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.506±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.3±40.0 ºC (760 Torr),
• Flash Point: 96.7±27.3 ºC,
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes